Cas no 1245772-21-7 (3-1-(4-Nitro-1H-pyrazol-1-yl)ethyl-6,7,8,9-tetrahydro-5H-1,2,4triazolo4,3-aazepine)

• Product Name: 3-1-(4-Nitro-1H-pyrazol-1-yl)ethyl-6,7,8,9-tetrahydro-5H-1,2,4triazolo4,3-aazepine
• CAS No: 1245772-21-7
• MF: C₁₂H₁₆N₆O₂
• MW: 276.294441223145
• MDL: MFCD16345415
• CID: 4690969
• Update Time: 2025-07-08

3-1-(4-Nitro-1H-pyrazol-1-yl)ethyl-6,7,8,9-tetrahydro-5H-1,2,4triazolo4,3-aazepine Chemical and Physical Properties

Names and Identifiers

• 3-[1-(4-nitro-1H-pyrazol-1-yl)ethyl]-6,7,8,9-tetrahydro-5H-[1,2,4]triazolo[4,3-a]azepine
• 3-(1-(4-Nitro-1H-pyrazol-1-yl)ethyl)-6,7,8,9-tetrahydro-5H-[1,2,4]triazolo[4,3-a]azepine
• STL414641
• T3990
• 5H-1,2,4-triazolo[4,3-a]azepine, 6,7,8,9-tetrahydro-3-[1-(4-nitro-1H-pyrazol-1-yl)ethyl]-
• 3-1-(4-Nitro-1H-pyrazol-1-yl)ethyl-6,7,8,9-tetrahydro-5H-1,2,4triazolo4,3-aazepine

• MDL： MFCD16345415
• Inchi： 1S/C12H16N6O2/c1-9(17-8-10(7-13-17)18(19)20)12-15-14-11-5-3-2-4-6-16(11)12/h7-9H,2-6H2,1H3
• InChI Key： IQSQOGBESYJNQB-UHFFFAOYSA-N
• SMILES： [O-][N+](C1C=NN(C=1)C(C)C1=NN=C2CCCCCN21)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 362
• Topological Polar Surface Area: 94.4

Additional information on 3-1-(4-Nitro-1H-pyrazol-1-yl)ethyl-6,7,8,9-tetrahydro-5H-1,2,4triazolo4,3-aazepine

Compound CAS No 1245772-21-7: 3-(1-(4-Nitro-1H-pyrazol-1-yl)ethyl)-6,7,8,9-tetrahydro-5H-1,2,4-triazolo[4,3-a]azepine

Compound CAS No 1245772-21-7, also known as 3-(1-(4-nitro-1H-pyrazol-1-yl)ethyl)-6,7,8,9-tetrahydro-5H-1,2,4-triazolo[4,3-a]azepine, is a complex organic compound with a unique chemical structure that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound belongs to the class of azepines with a triazolo ring system fused to a seven-membered azepine ring. The presence of a nitro group on the pyrazole moiety adds to its functional complexity and potential biological activity.

The chemical structure of this compound is characterized by a triazolo[4,3-a]azepine core with a substituted ethyl group attached at position 3. The ethyl group is further substituted with a pyrazole ring bearing a nitro group at position 4. This combination of heterocyclic rings and functional groups suggests that the compound may exhibit diverse pharmacological properties. Recent studies have explored its potential as a bioactive molecule in various therapeutic areas.

One of the key aspects of this compound is its synthesis and structural characterization. Researchers have employed advanced synthetic methodologies to construct the triazolo[4,3-a]azepine framework with high precision. The use of microwave-assisted synthesis and catalytic processes has significantly streamlined the production of this compound. Structural elucidation through techniques such as NMR spectroscopy and X-ray crystallography has provided detailed insights into its molecular geometry.

Biological activity studies have revealed that this compound exhibits potent antimicrobial properties, particularly against Gram-positive bacteria and certain fungal strains. Its ability to inhibit bacterial growth without significant cytotoxicity to mammalian cells makes it a promising candidate for antibiotic development. Additionally, preliminary assays have indicated potential anti-inflammatory effects, suggesting its role in modulating inflammatory pathways.

The pharmacokinetic profile of this compound has also been investigated in preclinical models. Studies demonstrate moderate oral bioavailability and favorable tissue distribution patterns, which are critical for its potential therapeutic application. Furthermore, the compound has shown minimal adverse effects in acute toxicity studies, indicating a favorable safety profile.

Recent advancements in computational chemistry have enabled researchers to perform in silico modeling of this compound's interactions with target proteins. Molecular docking studies suggest that it binds effectively to key enzymes involved in bacterial cell wall synthesis and inflammatory response pathways. These findings align with experimental data and provide a strong rationale for further exploration of its therapeutic potential.

In conclusion, compound CAS No 1245772-21-7 represents a novel chemical entity with intriguing biological properties and promising therapeutic applications. Its unique structure and functional groups make it an attractive target for further research in drug discovery programs focused on infectious diseases and inflammation-related disorders.